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The 1,3-thiazole ring is a cornerstone heterocyclic motif in drug discovery, recognized by
medicinal chemists as a "privileged scaffold."[1] Its unique electronic properties and ability to
engage in diverse biological interactions have cemented its role in a multitude of therapeutic
areas. Thiazole-containing compounds exhibit a vast spectrum of pharmacological activities,
including anticancer, anti-inflammatory, antibacterial, and antifungal properties.[1][2] This
significance is underscored by the integration of the thiazole core into numerous FDA-approved
drugs.[1]

At the heart of synthesizing many of these critical drug candidates is the formation of a stable
amide bond, linking the thiazole core to other pharmacophores. 1,3-Thiazole-4-carbonyl
chloride (CAS No. 3745-79-7) is a highly valuable reactive intermediate designed for this
purpose. As an acyl chloride, it offers a rapid and efficient means of creating 1,3-thiazole-4-
carboxamides, a substructure prevalent in compounds targeting cancer and neurological
diseases.[3] This guide provides a comprehensive overview of the commercial availability,
synthesis, handling, and strategic application of this key building block for professionals in
pharmaceutical research and development.
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Commercial Availability and Sourcing

1,3-Thiazole-4-carbonyl chloride is available from several specialized chemical suppliers. For

researchers requiring this reagent, sourcing typically involves purchasing from vendors who

specialize in heterocyclic building blocks for research and development purposes. The material

is generally offered in various quantities with purities suitable for laboratory synthesis.

Table 1: Selected Commercial Suppliers of 1,3-Thiazole-4-carbonyl chloride (CAS: 3745-79-

7)
Supplier Product Name CAS Number Purity/Grade Notes
Santa Cruz
) 1,3-Thiazole-4- Available for
Biotechnology, ) 3745-79-7 Research Grade
| carbonyl chloride research use.[4]
nc.
S 1,3-Thiazole-4- ] Offers various
Apollo Scientific ) 3745-79-7 >95% (Typical) ]
carbonyl chloride pack sizes.
A substituted
2-Methyl-1,3- analogue,
Matrix Scientific thiazole-4- 55842-53-0 Research Grade indicating
carbonyl chloride availability of the
class.[5]
N ) ) Supplier of
Jilin Haofei 1,3-Thiazole-4- 3364-80-5 ] . )
) ) Technical Grade various chemical
Import & Export carbonyl chloride  (alternative) ) ]
intermediates.
2-(2,3- . .
) ) Lists various
ECHEMI (Conier  dichlorophenyl)-1 )
) N/A Trader substituted
Chem&Pharma) ,3-thiazole-4-

carbonyl chloride

analogues.[6]

Note: Availability and specifications are subject to change. Researchers should consult directly

with suppliers for current data and lead times.

Synthesis and Chemical Reactivity
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While commercially available, understanding the synthesis of 1,3-thiazole-4-carbonyl
chloride from its corresponding carboxylic acid is vital for process development and instances
where in-house preparation is preferred. The standard and most effective method is the
treatment of 1,3-thiazole-4-carboxylic acid with a chlorinating agent, most commonly thionyl
chloride (SOCIz).

Reaction Mechanism: From Carboxylic Acid to Acyl
Chloride

The conversion is a classic nucleophilic acyl substitution. The carboxylic acid's hydroxyl group
is transformed into a superior leaving group. Thionyl chloride is an ideal reagent because the
reaction byproducts, sulfur dioxide (SO2z) and hydrogen chloride (HCI), are gases that can be
easily removed, driving the reaction to completion.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Novel 1,3-Thiazole Analogues with Potent Activity against Breast Cancer: A Design,
Synthesis, In Vitro, and In Silico Study - PMC [pmc.ncbi.nlm.nih.gov]

e 2.researchgate.net [researchgate.net]

¢ 3. Assessing the Effects of Thiazole-Carboxamide Derivatives on the Biophysical Properties
of AMPA Receptor Complexes as a Potential Neuroprotective Agent | MDPI [mdpi.com]

e 4. scbt.com [scbt.com]

¢ 5. matrixscientific.com [matrixscientific.com]
e 6. echemi.com [echemi.com]

e 7. pdf.benchchem.com [pdf.benchchem.com]

¢ To cite this document: BenchChem. [Introduction: The Thiazole Scaffold in Modern Medicinal
Chemistry]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1315904/docs#introduction-the-thiazole-scaffold-in-
modern-medicinal-chemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
scientists and researchers to drive progress in science
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